Cas no 29844-04-0 (1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-)

1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- structure
29844-04-0 structure
Product name:1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
CAS No:29844-04-0
MF:C16H10N4O12S2
MW:514.4002
CID:278395
PubChem ID:135610159

1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
    • LogP
    • 29844-04-0
    • 8-Hydroxy-7-((2-hydroxy-3,5-dinitrophenyl)azo) 1,6-naphthalenedisulfonic acid
    • Picramine-epsilon
    • Inchi: InChI=1S/C16H10N4O12S2/c21-15-9(5-8(19(23)24)6-10(15)20(25)26)17-18-14-12(34(30,31)32)4-7-2-1-3-11(33(27,28)29)13(7)16(14)22/h1-6,17,21H,(H,27,28,29)(H,30,31,32)/b18-14+
    • InChI Key: XOWWPMPMYLBSSL-NBVRZTHBSA-N
    • SMILES: O=[N+](C1=CC([N+]([O-])=O)=C(O)C(N/N=C2\C(S(=O)(O)=O)=CC3=CC=CC(S(=O)(O)=O)=C3C\2=O)=C1)[O-]

Computed Properties

  • Exact Mass: 513.9737
  • Monoisotopic Mass: 513.973663
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 279
  • XLogP3: 1.9

Experimental Properties

  • Density: 2.02
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.803
  • PSA: 256.71

1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Related Literature

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